Cas no 68641-02-1 (2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-)

2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)- structure
68641-02-1 structure
Product Name:2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-
CAS No:68641-02-1
MF:C11H11NO2
MW:189.210542917252
CID:525696
PubChem ID:323728
Update Time:2025-04-19

2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one,1,3-dihydro-1-(1-oxopropyl)-
    • 1-propanoyl-3H-indol-2-one
    • NSC-286437
    • SCHEMBL17169390
    • NSC286437
    • 68641-02-1
    • DTXSID30314602
    • Inchi: 1S/C11H11NO2/c1-2-10(13)12-9-6-4-3-5-8(9)7-11(12)14/h3-6H,2,7H2,1H3
    • InChI Key: DRPQUDCXNJBYFE-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=CC=2N1C(CC)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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